Cas no 187533-10-4 (Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride)

• Product Name: Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride
• CAS No: 187533-10-4
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.835
• CID: 4670734
• PubChem ID: 22990186
• Update Time: 2025-10-31

Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl {[trans-4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride
• Benzyl trans-4-(aminomethyl)cyclohexylcarbamate hydrochloride
• Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride
• trans-4-(Benzyloxycarbonylaminomethyl)cyclohexanemethylamine hydrochloride
• trans-4-(cbz-amino)cyclohexanemethanaminehydrochloride
• Z-1,4-Trans-amcha hcl
• trans-4-(cbz-amino)cyclohexanemethanamine hydrochloride
• 187533-10-4
• SB10997
• RUVDEZPQPDTJBK-JGOFTKABSA-N
• Z-1,4-Trans-amcha hydrochloride
• Benzyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate hydrochloride
• SCHEMBL4151898
• RUVDEZPQPDTJBK-UHFFFAOYSA-N
• trans-(4-aminomethyl-cyclohexyl)-carbamic acid benzyl ester hydrochloride
• benzyl trans-4-aminomethylcyclohexylcarbamate hydrochloride
• CS-0183810
• SCHEMBL4151894
• benzyl N-[4-(aminomethyl)cyclohexyl]carbamate HCl
• benzyl N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride

• Inchi： InChI=1S/C15H22N2O2.ClH/c16-10-12-6-8-14(9-7-12)17-15(18)19-11-13-4-2-1-3-5-13;/h1-5,12,14H,6-11,16H2,(H,17,18);1H
• InChI Key： RUVDEZPQPDTJBK-UHFFFAOYSA-N
• SMILES： C1CC(CCC1CN)NC(=O)OCC2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 298.145
• Monoisotopic Mass: 298.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Additional information on Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride

Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride (CAS No. 187533-10-4): A Comprehensive Overview

Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride (CAS No. 187533-10-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-4-Aminomethylcyclohexanecarbamic acid benzyl ester hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements related to this compound.

The chemical structure of Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a cyclohexane ring with an aminomethyl substituent. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications. The cyclohexane ring and the aminomethyl group contribute to the compound's conformational flexibility and binding affinity to specific biological targets.

The synthesis of Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride typically involves several steps. One common approach is the reaction of trans-4-aminomethylcyclohexanecarboxylic acid with benzyl chloroformate in the presence of a base, followed by treatment with hydrochloric acid to form the hydrochloride salt. This method ensures high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of pharmacological properties, Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride has shown promising activity in various biological assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain signaling. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to selectively bind to and modulate the activity of μ-opioid receptors, suggesting its potential as a novel analgesic agent.

Moreover, Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride has been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In addition to its therapeutic applications, Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for studying receptor-ligand interactions and signaling pathways. Researchers at Harvard University have utilized this compound to investigate the role of GPCRs in neurodegenerative diseases, providing insights into potential therapeutic strategies.

The future prospects for Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride are promising. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic efficacy through structural modifications and formulation development. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to achieve synergistic effects.

In conclusion, Benzyl trans-4-(aminomethylcyclohexyl)-carbamate hydrochloride (CAS No. 187533-10-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, pharmacological properties, and safety profile make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.